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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663

For: Researchers, Scientists, and Drug Development Professionals Subject: Core
Physicochemical Properties of 3-Bromo-1-methylpyrrolidine

This document provides a concise technical summary of the key physicochemical properties of
the compound 3-Bromo-1-methylpyrrolidine, a heterocyclic organic compound relevant in
synthetic chemistry and as a building block in pharmaceutical development.

Core Molecular Data

The fundamental molecular identifiers for 3-Bromo-1-methylpyrrolidine are summarized
below. These values are foundational for stoichiometric calculations, analytical characterization,
and registration in chemical databases.

Parameter Value Reference
Molecular Formula C5H10BrN [L1121[31[4115]
Molecular Weight 164.04 g/mol [1][3]

CAS Number 10603-45-9 [21[31[4]

Methodologies for Structural and Molecular Weight
Determination
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The determination of the molecular formula and weight for a compound like 3-Bromo-1-
methylpyrrolidine relies on a combination of well-established analytical techniques. These
methods provide empirical data to confirm the compound's identity and purity.

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. In a typical workflow, the molecule is ionized and its mass-to-charge ratio
(m/z) is measured. For a singly charged molecular ion, this value corresponds directly to the
molecular weight. The high-resolution mass spectrometry (HRMS) variant can provide a
highly accurate mass measurement, which helps in deducing the elemental composition and
thus confirming the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for elucidating the chemical structure. By analyzing the chemical shifts, integration,
and coupling patterns of the hydrogen and carbon atoms, the precise connectivity of the
atoms in the molecule can be determined. This confirms the arrangement of the methyl
group, the pyrrolidine ring, and the position of the bromine atom, thereby validating the
structure corresponding to the molecular formula C5H10BrN.

o Elemental Analysis: This technique provides the percentage composition of the individual
elements (Carbon, Hydrogen, Nitrogen, Bromine) in the compound. The resulting empirical
formula can be compared with the proposed molecular formula to ensure consistency and

purity.

Logical Data Relationship

The relationship between the compound's name, its formula, and its molecular weight is a
fundamental hierarchy in chemical sciences. The systematic name defines a unique structure,
which dictates the molecular formula. The molecular weight is then calculated from the atomic
weights of the constituent atoms in the formula.
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3-Bromo-1-methylpyrrolidine Defines Structure > CsH10BrN Calculates To »{ 164.04 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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